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Compound of Interest

Compound Name: Entellan

CAS No.: 109223-77-0

Cat. No.: B012768

Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions regarding the yellowing of Entellan mounting medium. It is designed for

researchers, scientists, and drug development professionals to help identify and resolve issues

encountered during their experiments.

Troubleshooting Guide: Why is my Entellan
Mounting Medium Turning Yellow?
Discoloration of your Entellan mounting medium can compromise the quality of your stained

specimens and affect microscopic analysis. The following guide will help you identify the

potential causes of yellowing and provide solutions to mitigate the issue.

Question: My Entellan mounting medium has turned
yellow in the bottle. What is causing this and how can I
prevent it?
Answer:
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Yellowing of Entellan in the bottle is primarily due to chemical degradation, often caused by

improper storage conditions. The main contributing factors are oxidation and solvent

evaporation.

Potential Causes and Solutions:

Oxidation: The acrylate polymers and the solvent (toluene or xylene) in Entellan can oxidize

when exposed to air (oxygen), heat, and light (especially UV radiation).[1] This process can

lead to the formation of colored compounds, resulting in a yellow appearance.

Solution: Always store Entellan in its original, tightly sealed container to minimize

exposure to air. Keep the bottle in a dark place, such as a cabinet, away from direct

sunlight or fluorescent light sources. The recommended storage temperature is between

+15°C and +25°C.[2][3]

Solvent Evaporation: The solvents in Entellan, toluene or xylene, are volatile. If the bottle is

not sealed properly, the solvent can evaporate over time, increasing the concentration of the

polymer resin. This can sometimes contribute to a change in color and viscosity.

Solution: Ensure the bottle cap is tightly secured immediately after each use.[4] If the

medium becomes too viscous due to solvent evaporation, it can be thinned by adding a

small amount of high-purity xylene.[4]

Question: My mounted slides are turning yellow over
time. What could be the reason?
Answer:

Yellowing of mounted slides can be a frustrating issue, potentially affecting the long-term

integrity of your archived specimens. The causes are often related to the mounting procedure

and the quality of the reagents used.

Potential Causes and Solutions:

Incomplete Dehydration of Specimen: Entellan is an anhydrous mounting medium and is

incompatible with water.[2][5] If the tissue specimen is not completely dehydrated before
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mounting, the residual water can cause turbidity and may contribute to the breakdown of the

mounting medium over time, leading to discoloration.

Solution: Ensure a thorough dehydration process by passing the specimen through a

graded series of alcohols (e.g., 70%, 95%, 100%). Follow this with a clearing agent like

xylene to remove the alcohol before mounting.

Poor Quality Clearing Agent (Xylene/Toluene): The xylene or toluene used as the clearing

agent must be of high purity. Technical-grade solvents can contain impurities, including

water, which can lead to the yellowing of the mounting medium.[5]

Solution: Use high-purity, histology-grade xylene or toluene for the final clearing step. If

you suspect your solvent is contaminated, consider using a fresh, unopened bottle.

Environmental Factors: Similar to the liquid medium, mounted slides are susceptible to

degradation from light and heat. Long-term exposure to light, especially UV radiation from

sunlight or fluorescent bulbs, can accelerate the aging process of the mounting medium,

causing it to yellow.[6]

Solution: Store mounted slides in a dark, cool, and dry place, such as a slide storage box

or cabinet.

Logical Relationship of Troubleshooting Steps
The following diagram illustrates the logical workflow for troubleshooting the yellowing of

Entellan mounting medium.
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Troubleshooting Workflow for Entellan Yellowing

Start: Entellan is Yellow

Is the yellowing in the bottle or on the slide?

Check Storage Conditions:
- Tightly sealed?
- Stored in dark?

- Correct temperature?

In Bottle

Yellowing is on Mounted Slide

On Slide

Solvent Evaporation / Oxidation

No

Action: Discard old medium.
Use fresh Entellan.

Yes
Review Mounting Protocol:
- Dehydration complete?
- Clearing agent pure?

Incomplete Dehydration

Dehydration Incomplete

Impure Clearing Agent

Solvent Impure

Check Slide Storage:
- Stored in dark?

- Away from heat?

Protocol OK

Action: Optimize dehydration steps. Action: Use fresh, high-purity xylene.

Yes

Improper Slide Storage

No

Action: Store slides in a cool, dark place.

Click to download full resolution via product page

Caption: Troubleshooting flowchart for yellowing Entellan.
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Frequently Asked Questions (FAQs)
Q1: What is the chemical composition of Entellan?

A1: Entellan is a synthetic, anhydrous mounting medium. It consists of a polymer of mixed

acrylates dissolved in a solvent, which is typically toluene or xylene.[1][2][3]

Q2: Can I use Entellan with aqueous stains?

A2: No, Entellan is a non-aqueous mounting medium and should only be used with dehydrated

specimens. Specimens stained with aqueous-based dyes must be properly dehydrated through

a graded alcohol series and cleared with an organic solvent like xylene before mounting with

Entellan.[2][5]

Q3: My Entellan has become very thick. Can I still use it?

A3: If your Entellan has become too viscous, it is likely due to solvent evaporation. You can

adjust the consistency by adding a small amount of fresh, high-purity xylene.[4] However, if the

medium is also discolored, it is best to discard it and use a fresh bottle to ensure the best

results.

Q4: How long can I store mounted slides without them turning yellow?

A4: When prepared and stored correctly, slides mounted with Entellan should remain stable for

many years without any change in color.[4] Proper storage in a dark, cool environment is

crucial for long-term preservation.

Q5: Is the yellowing of my slides reversible?

A5: In most cases, the yellowing of the mounting medium is a sign of irreversible chemical

degradation. While it may be possible to remove the coverslip and remount the section, this

process is delicate and may damage the tissue. It is generally recommended to optimize the

mounting procedure to prevent yellowing from occurring in the first place.

Quantitative Data Summary
While specific quantitative data on the rate of Entellan yellowing is not readily available in the

literature, the following table summarizes the key factors and their impact on the stability of the
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mounting medium.

Factor Influence on Yellowing Recommended Conditions

Temperature
High temperatures accelerate

oxidation and degradation.
Store at +15°C to +25°C.[2][3]

Light Exposure
UV and visible light can induce

photochemical degradation.
Store in the dark.

Air (Oxygen) Exposure
Oxygen is a key reactant in the

oxidation process.

Keep container tightly sealed.

[4]

Water Content

Residual water in the

specimen or solvent can cause

turbidity and degradation.

Ensure complete dehydration

and use anhydrous grade

solvents.[5]

Experimental Protocols
Protocol 1: Quality Control of Xylene Clearing Agent
This protocol provides a simple method to check for the presence of water in your xylene,

which can be a cause of slide yellowing.

Objective: To determine if the xylene used for clearing contains an unacceptable amount of

water.

Materials:

Two clean glass test tubes

The xylene to be tested

Absolute ethanol (100%)

Pipettes

Procedure:

Add 5 mL of the xylene to be tested to one test tube.
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Add 5 mL of absolute ethanol to the same test tube.

In a separate control test tube, add 5 mL of fresh, unopened, high-purity xylene and 5 mL of

absolute ethanol.

Gently mix the contents of both tubes.

Observe the solutions against a dark background.

Interpretation of Results:

Clear Solution: If the mixture remains clear, the xylene is likely free of significant water

contamination.

Cloudy or Turbid Solution: If the mixture becomes cloudy or turbid, it indicates the presence

of water in the xylene. This xylene should not be used for the final clearing step before

mounting.

Signaling Pathway and Experimental Workflow
Diagrams
Chemical Degradation Pathway of Entellan
The following diagram illustrates the potential chemical degradation pathway of Entellan's

acrylate polymer component, leading to yellowing.
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Simplified Degradation Pathway of Acrylate Polymers

Initiators:
Light (UV), Heat, Oxygen

Acrylate Polymer
(in Entellan)

Formation of Free Radicals
on Polymer Backbone

Oxidation

Cross-linking Chain Scission

Embrittlement and Cracking Formation of Chromophores
(Yellowing)

Click to download full resolution via product page

Caption: Degradation pathway of acrylate polymers in Entellan.

Experimental Workflow for Specimen Mounting
This diagram outlines the key steps in the experimental workflow for mounting a specimen with

Entellan to minimize the risk of yellowing.
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Optimized Workflow for Mounting with Entellan

Staining of Specimen

Dehydration
(Graded Alcohols: 70%, 95%, 100%)

Clearing
(High-Purity Xylene)

Mounting
(Fresh Entellan)

Drying
(Horizontal, in a well-ventilated area)

Storage
(Cool, Dark Place)

Click to download full resolution via product page

Caption: Recommended workflow for using Entellan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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